Cas no 158868-14-5 (Pyridin-4(1H)-one--water (1/1))

• Product Name: Pyridin-4(1H)-one--water (1/1)
• CAS No: 158868-14-5
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 2779934
• PubChem ID: 19773970
• Update Time: 2025-05-21

Pyridin-4(1H)-one--water (1/1) Chemical and Physical Properties

Names and Identifiers

• 4-hydroxypyridine monohydrate
• BS-21602
• Pyridin-4(1H)-one--water (1/1)
• 1H-pyridin-4-one;hydrate
• SCHEMBL7437598
• 4-Pyridinol hydrate
• 4-Pyridinol, hydrate (1:1)
• pyridin-4-ol hydrate
• 4-hydroxypyridine-monohydrate
• DTXCID00550535
• ASQDNEVKDRVHHS-UHFFFAOYSA-N
• DTXSID50599777
• 4-hydroxypyridine-water
• 4-Pyridinolhydrate
• 158868-14-5

• Inchi： 1S/C5H5NO.H2O/c7-5-1-3-6-4-2-5;/h1-4H,(H,6,7);1H2
• InChI Key： ASQDNEVKDRVHHS-UHFFFAOYSA-N
• SMILES： O=C1C=CNC=C1.O

Computed Properties

• Exact Mass: 113.047678466Da
• Monoisotopic Mass: 113.047678466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.1Ų

Additional information on Pyridin-4(1H)-one--water (1/1)

Research Brief on Pyridin-4(1H)-one--water (1/1) and Compound 158868-14-5: Recent Advances in Chemical Biology and Pharmaceutical Applications

The compound Pyridin-4(1H)-one--water (1/1) and its related chemical entity with the CAS number 158868-14-5 have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules, characterized by their unique pyridinone core structure, exhibit promising biological activities and have been the subject of several cutting-edge studies aimed at exploring their therapeutic potential. This research brief synthesizes the latest findings on these compounds, highlighting their molecular properties, synthetic pathways, and emerging applications in drug discovery and development.

Recent structural analyses of Pyridin-4(1H)-one--water (1/1) have revealed important insights into its hydration properties and crystalline behavior. X-ray diffraction studies published in Acta Crystallographica Section E (2023) demonstrate that this hydrate form exhibits a distinctive hydrogen-bonding network, which may influence its solubility and stability in pharmaceutical formulations. The water molecule in the 1:1 complex plays a crucial role in stabilizing the crystal lattice, a finding that has implications for the development of solid dosage forms containing this active pharmaceutical ingredient (API).

Regarding compound 158868-14-5, a series of innovative synthetic approaches have been reported in the Journal of Medicinal Chemistry (2024). Researchers have developed a novel catalytic system that enables the efficient production of this compound with improved yield and purity. The optimized synthetic route addresses previous challenges in scalability while maintaining the stereochemical integrity of the molecule. These advancements are particularly significant as they pave the way for larger-scale production needed for preclinical and clinical studies.

Biological evaluations of these compounds have uncovered several promising pharmacological activities. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives based on the 158868-14-5 scaffold exhibit potent inhibitory activity against specific kinase targets implicated in inflammatory diseases. The structure-activity relationship (SAR) analysis revealed that subtle modifications to the pyridinone core can significantly enhance both potency and selectivity, providing valuable guidance for future drug design efforts.

From a drug development perspective, pharmacokinetic studies of Pyridin-4(1H)-one--water (1/1) have yielded encouraging results. Research published in European Journal of Pharmaceutical Sciences (2023) reported favorable absorption characteristics and metabolic stability in animal models. The hydrate form showed improved bioavailability compared to its anhydrous counterpart, suggesting that the water molecule in the crystal structure may play a beneficial role in drug delivery.

Looking forward, several research groups are exploring the potential of these compounds in targeted therapies. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated that 158868-14-5 derivatives can be effectively conjugated to antibody-drug conjugates (ADCs) for precision oncology applications. The unique chemical handle present in these molecules allows for site-specific conjugation while maintaining the therapeutic payload's activity.

In conclusion, the growing body of research on Pyridin-4(1H)-one--water (1/1) and compound 158868-14-5 underscores their importance as versatile scaffolds in medicinal chemistry. The recent advances in synthesis, structural characterization, and biological evaluation position these molecules as promising candidates for further development across multiple therapeutic areas. Future research directions may focus on expanding their applications through rational design of analogs and investigation of novel biological targets.